Cas no 595576-44-6 (6-phenoxynicotinic acid methyl ester)

• Product Name: 6-phenoxynicotinic acid methyl ester
• CAS No: 595576-44-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD06204181
• CID: 3037232
• Update Time: 2025-06-13

6-phenoxynicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-phenoxynicotinic acid methyl ester
• methyl 6-phenoxynicotinate

• MDL： MFCD06204181
• Inchi： 1S/C13H11NO3/c1-16-13(15)10-7-8-12(14-9-10)17-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： FDJSCKXMBLOCMJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 229.07400

Experimental Properties

• PSA: 48.42000
• LogP: 2.66050

Additional information on 6-phenoxynicotinic acid methyl ester

Introduction to 6-phenoxynicotinic acid methyl ester (CAS No. 595576-44-6)

6-phenoxynicotinic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 595576-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nicotinic acid derivatives, which are widely studied for their potential biological activities and applications in drug development. The presence of a phenoxyl group and a methyl ester moiety in its molecular structure imparts unique chemical properties, making it a subject of interest for synthetic chemists and medicinal biologists.

The molecular structure of 6-phenoxynicotinic acid methyl ester consists of a pyridine ring substituted with a hydroxyl group at the 3-position, which is further esterified at the 2-position with a methyl group. This configuration contributes to its reactivity and interaction with biological targets. The phenoxyl group, in particular, is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are crucial for the design of bioactive molecules.

In recent years, there has been growing interest in nicotinic acid derivatives due to their reported pharmacological effects. These compounds have been investigated for their potential roles in modulating inflammatory responses, cardiovascular health, and metabolic disorders. Specifically, derivatives of nicotinic acid have shown promise in preclinical studies as inhibitors of enzymes such as lipoxygenase and cyclooxygenase, which are involved in the production of pro-inflammatory mediators.

One of the most notable applications of 6-phenoxynicotinic acid methyl ester is in the context of drug discovery and development. Researchers have been exploring its potential as a lead compound for the synthesis of novel therapeutic agents. The compound’s structural features make it a versatile scaffold for further modifications, allowing chemists to optimize its biological activity and pharmacokinetic properties. For instance, structural analogs have been designed to enhance binding affinity to specific receptors or enzymes while minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and evaluation of 6-phenoxynicotinic acid methyl ester derivatives. These computational tools enable researchers to predict the binding modes of the compound with target proteins, thereby accelerating the drug discovery process. Additionally, high-throughput screening techniques have been employed to identify novel derivatives with enhanced efficacy and reduced toxicity.

The synthesis of 6-phenoxynicotinic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between phenol derivatives and nicotinic acid esters, followed by methylation at the appropriate positions. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods, reducing waste generation and energy consumption.

In academic research, 6-phenoxynicotinic acid methyl ester has been used as an intermediate in the preparation of more complex molecules with potential therapeutic applications. For example, researchers have incorporated this compound into peptidomimetics designed to mimic natural bioactive peptides while improving stability and bioavailability. Such modifications are crucial for developing drugs that can withstand metabolic degradation and exhibit prolonged activity.

The pharmacological profile of 6-phenoxynicotinic acid methyl ester has been studied in various preclinical models. Initial findings suggest that this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. Furthermore, its ability to interact with nicotinic receptors has led to investigations into its potential use as an acetylcholine receptor modulator, which could be relevant for neurodegenerative diseases such as Alzheimer’s disease.

Industrial applications of 6-phenoxynicotinic acid methyl ester are also emerging, particularly in the agrochemical sector where nicotinic acid derivatives are used as insecticides due to their efficacy against pest insects. The structural features of this compound make it a promising candidate for developing next-generation agrochemicals that are more environmentally friendly and less toxic to non-target organisms.

Future research directions for 6-phenoxynicotinic acid methyl ester include exploring its role in chronic disease management and developing novel formulations for improved delivery systems. Nanotechnology-based delivery platforms have shown promise in enhancing the bioavailability and targeted action of bioactive molecules like this one. Additionally, combination therapies involving 6-phenoxynicotinic acid methyl ester with other compounds may yield synergistic effects that could improve treatment outcomes.

In conclusion,6-phenoxynicotinic acid methyl ester (CAS No. 595576-44-6) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique chemical structure and reported biological activities make it an attractive candidate for further investigation into new drug development strategies. As scientific understanding continues to evolve，this compound will likely play an increasingly important role in addressing global health challenges through innovative chemical solutions.